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Compound of Interest

Compound Name: 2-Hydrazino-4-methoxypyrimidine

Cat. No.: B1347497

Disclaimer: This document provides a summary of available safety and handling information for
2-Hydrazino-4-methoxypyrimidine (CAS 89181-80-6). Due to a lack of comprehensive,
publicly available safety and toxicology data specific to this compound, this guide relies on
information from structurally similar compounds and the general chemical class of hydrazines.
All procedures should be conducted with the utmost caution and under the supervision of
qualified personnel. A thorough risk assessment should be performed before handling this
substance.

Introduction

2-Hydrazino-4-methoxypyrimidine is a substituted pyrimidine derivative with potential
applications in pharmaceutical and chemical synthesis. Its structure, featuring a reactive
hydrazine group attached to a methoxypyrimidine core, suggests its utility as a building block in
the creation of more complex molecules. However, the presence of the hydrazine moiety also
indicates potential biological activity and associated hazards. This guide is intended for
researchers, scientists, and drug development professionals to provide a comprehensive
overview of the known properties and recommended safety precautions for handling this
compound.

Physicochemical Properties

Limited experimental data is available for the physicochemical properties of 2-Hydrazino-4-
methoxypyrimidine. The following table summarizes the available information.
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Property Value Source

CAS Number 89181-80-6 P&S Chemicals
Molecular Formula CsHsN4O ChemicalBook[1]
Molecular Weight 140.14 g/mol ChemicalBook][1]
Melting Point 120-121 °C ChemicalBook][1]
Boiling Point (Predicted) 291.7 £50.0 °C ChemicalBook][1]
Density (Predicted) 1.38 £ 0.1 g/cm3 ChemicalBook][1]
IUPAC Name (4-methoxypyrimidin-2- XiXisys[2]

ylhydrazine

Hazard Identification and Classification

A specific GHS classification for 2-Hydrazino-4-methoxypyrimidine is not readily available.

However, based on the known hazards of structurally similar hydrazinopyrimidine derivatives

and the general toxicity of hydrazines, the following potential hazards should be considered.

Potential GHS Classification (Extrapolated)

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
irritation
System)
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Note: This classification is extrapolated from data for compounds like 2-Hydrazino-4-
(trifluoromethyl)pyrimidine and should be used for preliminary risk assessment only.

Toxicological Profile

No specific toxicological studies on 2-Hydrazino-4-methoxypyrimidine have been identified.
The toxicological information is therefore based on the general properties of hydrazines.

Hydrazine and its derivatives are known to be toxic to multiple organ systems, including the
neurological, hematological, pulmonary, dermatologic, and hepatic systems.[3] The primary
mechanism of hydrazine neurotoxicity is believed to be the inhibition of pyridoxal phosphate
(the active form of vitamin B6), which is a crucial cofactor for the synthesis of the
neurotransmitter GABA.[4] This can lead to a functional pyridoxine deficiency, potentially
resulting in seizures.[4] Metabolic activation of hydrazines in the liver can also lead to the
formation of reactive intermediates that can cause cellular damage.[5]

Potential Signhaling Pathway Disruption

The following diagram illustrates the potential mechanism of hydrazine-induced neurotoxicity
through the disruption of the GABA synthesis pathway.
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Potential Mechanism of Hydrazine-Induced Neurotoxicity
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Caption: Potential mechanism of hydrazine-induced neurotoxicity.
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Safe Handling and Experimental Protocols

Given the potential hazards, stringent safety protocols must be followed when handling 2-
Hydrazino-4-methoxypyrimidine.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling this substance.

PPE Item Specification

Work must be conducted in a certified chemical
_ _ fume hood. For emergencies or potential for
Respiratory Protection _ _
high exposure, a NIOSH-approved respirator

with appropriate cartridges is necessary.

) Chemical safety goggles and a face shield are
Eye and Face Protection

required.

Chemical-resistant gloves (e.qg., nitrile,

) neoprene) are mandatory. Gloves must be

Hand Protection ) ]
inspected before use and disposed of after

handling.

Alab coat, long pants, and closed-toe shoes are
Skin and Body Protection required. For larger quantities, a chemical-

resistant apron or suit may be necessary.

Engineering Controls

o Ventilation: All handling of solid and solutions of 2-Hydrazino-4-methoxypyrimidine must
be performed in a properly functioning chemical fume hood.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

General Handling Protocol
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The following workflow outlines a general protocol for handling 2-Hydrazino-4-
methoxypyrimidine in a research setting.

Safe Handling Workflow for 2-Hydrazino-4-methoxypyrimidine

Start:
Prepare for Handling

1. Conduct Risk Assessment
2. Review SDS (of analogue)
3. Prepare all necessary equipment

l

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

l

Perform manipulations in a
Certified Chemical Fume Hood

'

Weigh solid carefully
to minimize dust generation

'

Dissolve in appropriate solvent

l

Clean work area thoroughly
after handling

Dispose of waste in

appropriately labeled hazardous
waste containers

Decontaminate all used glassware
and equipment

l

Remove PPE in the correct order
and wash hands thoroughly
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Caption: General workflow for safely handling 2-Hydrazino-4-methoxypyrimidine.

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Stability and Reactivity

o Stability: Likely stable under normal laboratory conditions. However, hydrazines can be

unstable in the presence of oxidizing agents, heat, or light.

¢ Incompatible Materials: Strong oxidizing agents.

o Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2),

nitrogen oxides (NOx), and other toxic fumes.
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Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

o Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations. Do not allow to enter drains or waterways.

Conclusion

While 2-Hydrazino-4-methoxypyrimidine is a potentially valuable research chemical, the lack
of specific safety data necessitates a highly cautious approach to its handling. By
understanding the extrapolated hazards from similar compounds and the general toxicology of
the hydrazine class, and by implementing stringent safety protocols, researchers can minimize
the risks associated with its use. It is imperative to conduct a thorough, site-specific risk
assessment before any handling of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. XiXisys | GHS 11 (Rev.11) SDS Word Tk CAS: 89181-80-6 Name: [xixisys.com]

2.89181-80-6 CAS MSDS (Pyrimidine, 2-hydrazino-4-methoxy- (7Cl)) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

3. 5-Fluoro-4-hydrazino-2-methoxypyrimidine | CSH7FN4O | CID 15790245 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

5. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF
TOXICITY - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [2-Hydrazino-4-methoxypyrimidine: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1347497?utm_src=pdf-body
https://www.benchchem.com/product/b1347497?utm_src=pdf-custom-synthesis
https://www.xixisys.com/substances/89181-80-6
https://www.chemicalbook.com/ChemicalProductProperty_US_CB21058020.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB21058020.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-4-hydrazino-2-methoxypyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-4-hydrazino-2-methoxypyrimidine
https://www.ncbi.nlm.nih.gov/books/NBK592403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6548516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6548516/
https://www.benchchem.com/product/b1347497#2-hydrazino-4-methoxypyrimidine-safety-and-handling-precautions
https://www.benchchem.com/product/b1347497#2-hydrazino-4-methoxypyrimidine-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1347497#2-hydrazino-4-methoxypyrimidine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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